Cas no 2248399-07-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate is a specialized organic compound featuring a cyclobutane core substituted with a difluorophenyl group and an isoindole-1,3-dione ester moiety. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and materials chemistry applications. The presence of fluorine atoms enhances lipophilicity and metabolic stability, while the rigid cyclobutane scaffold contributes to conformational constraint. The isoindole-1,3-dione group offers potential for further functionalization, enabling its use as an intermediate in drug discovery or polymer synthesis. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, particularly in the development of bioactive molecules or advanced materials.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate structure
2248399-07-5 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate
CAS No:2248399-07-5
MF:C19H13F2NO4
MW:357.30763220787
CID:5894603
PubChem ID:165729047
Update Time:2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6520074
    • 2248399-07-5
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate
    • Inchi: 1S/C19H13F2NO4/c20-11-6-7-15(21)14(10-11)19(8-3-9-19)18(25)26-22-16(23)12-4-1-2-5-13(12)17(22)24/h1-2,4-7,10H,3,8-9H2
    • InChI Key: YUTOMYWGNQVGIQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCC1)F

Computed Properties

  • Exact Mass: 357.08126422g/mol
  • Monoisotopic Mass: 357.08126422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 63.7Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6520074-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate
2248399-07-5 95.0%
0.05g
$959.0 2025-03-14
Enamine
EN300-6520074-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate
2248399-07-5 95.0%
0.1g
$1005.0 2025-03-14
Enamine
EN300-6520074-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate
2248399-07-5 95.0%
0.25g
$1051.0 2025-03-14
Enamine
EN300-6520074-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate
2248399-07-5 95.0%
0.5g
$1097.0 2025-03-14
Enamine
EN300-6520074-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate
2248399-07-5 95.0%
1.0g
$1142.0 2025-03-14
Enamine
EN300-6520074-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate
2248399-07-5 95.0%
2.5g
$2240.0 2025-03-14
Enamine
EN300-6520074-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate
2248399-07-5 95.0%
5.0g
$3313.0 2025-03-14
Enamine
EN300-6520074-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate
2248399-07-5 95.0%
10.0g
$4914.0 2025-03-14

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate (CAS No. 2248399-07-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate (CAS No. 2248399-07-5) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a cyclobutane core and isoindole derivative, has garnered attention for its versatility in drug design and organic synthesis. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently trending in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate has surged due to their enhanced metabolic stability and bioavailability. The presence of difluorophenyl groups in its structure aligns with the growing interest in fluorine-containing pharmaceuticals, a hot topic in drug discovery forums and AI-driven research platforms. This compound’s potential as a covalent binder or enzyme modulator is also under investigation, addressing common search queries such as "how to improve drug-target engagement" and "fluorine in drug design."

From a synthetic chemistry perspective, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety offers reactivity that is valuable for constructing heterocyclic scaffolds, a frequent subject in organic chemistry literature. Its carboxylate ester functionality further enables diverse derivatization, making it a candidate for high-throughput screening libraries. Industry professionals often search for "novel ester-based prodrugs" or "cyclobutane derivatives in medicinal chemistry," highlighting the relevance of this compound in cutting-edge research.

The compound’s physicochemical properties, such as its logP and hydrogen bonding capacity, are critical for its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. These attributes are frequently discussed in computational chemistry circles, where predictive modeling tools like molecular docking and QSAR are employed to optimize lead compounds. Searches for "improving drug solubility" or "predicting compound bioavailability" often intersect with studies involving 2248399-07-5, underscoring its interdisciplinary importance.

Beyond pharmaceuticals, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,5-difluorophenyl)cyclobutane-1-carboxylate may find applications in advanced materials, such as polymeric coatings or photoactive agents. Its aromatic and aliphatic hybrid structure could contribute to materials with tailored optical or mechanical properties, a topic gaining traction in nanotechnology forums. Queries like "fluorinated polymers for electronics" or "cyclobutane in material science" reflect this emerging interest.

In conclusion, CAS No. 2248399-07-5 represents a multifaceted compound with broad applicability across scientific disciplines. Its alignment with trending research areas—such as fluorine chemistry, PROTAC technology, and material innovation—ensures its continued relevance. As AI and high-throughput methods accelerate discovery, compounds like this will remain at the forefront of chemical innovation, answering the persistent demand for functionalized intermediates and targeted therapeutics.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.